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Compound of Interest

Compound Name: 6-lododiosmin

Cat. No.: B601674

For researchers, scientists, and drug development professionals, understanding the solubility
of a compound is a critical first step in experimental design and formulation development. This
technical guide provides an in-depth overview of the solubility of 6-iododiosmin in dimethyl
sulfoxide (DMSOQO) and other organic solvents, drawing upon available data for the compound
and its parent analogue, diosmin.

Overview of 6-lododiosmin Solubility

6-lododiosmin is a derivative of diosmin, a naturally occurring flavonoid. While specific
guantitative solubility data for 6-iododiosmin is limited in publicly available literature, its
solubility characteristics can be inferred from its structural relationship to diosmin and from
information provided by commercial suppliers.

Several chemical suppliers offer 6-iododiosmin as a solution in DMSO, typically at a
concentration of 1 mg/mL.[1][2][3][4] This indicates that its solubility in DMSO is at least 1
mg/mL. Chemical databases also describe 6-iododiosmin as being slightly soluble in DMSO
and aqueous bases.

Given the structural similarity, the solubility profile of diosmin in various organic solvents can
provide valuable insights for formulating 6-iododiosmin.

Quantitative Solubility Data
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Precise, experimentally determined solubility values for 6-iododiosmin in a range of organic

solvents are not extensively reported. However, a summary of known solubility data for both 6-

iododiosmin and its parent compound, diosmin, is presented below for comparative purposes.

Compound Solvent Solubility Temperature (°C)
) ] Dimethyl Sulfoxide N
6-lododiosmin > 1 mg/mL Not Specified
(DMSO0)
) ) Dimethyl Sulfoxide ] »
6-lododiosmin Slightly soluble Not Specified
(DMSO)
6-lododiosmin Aqueous Base Slightly soluble Not Specified
) ) Dimethyl Sulfoxide »
Diosmin ~2 mg/mL Not Specified
(DMSO)
) ) Dimethyl Sulfoxide B
Diosmin 50 mg/mL Not Specified
(DMSO)
Diosmin Dimethyl Formamide ~0.11 mg/mL Not Specified
Diosmin Water 122 mg/mL 25
Diosmin Ethanol <1 mg/mL 25
) ) Polyethylene Glycol-
Diosmin Soluble 25-60
400 (PEG-400)
) ) Isopropyl Alcohol
Diosmin Insoluble 25-60

(IPA)

Note: The significant discrepancy in reported diosmin solubility in DMSO may be due to

different experimental conditions or forms of the compound.

Experimental Protocol for Solubility Determination:

The Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the solubility of a

compound in a specific solvent.[5] This method involves adding an excess amount of the solid
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compound to the solvent of interest and agitating the mixture until equilibrium is reached. The
concentration of the dissolved compound is then measured in a filtered aliquot of the
supernatant.

Materials:

e 6-lododiosmin (solid)

e Solvent of interest (e.g., DMSO, ethanol, methanol, acetone)

o Scintillation vials or other suitable containers

o Orbital shaker or magnetic stirrer

e Syringe filters (e.g., 0.22 pm)

e High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

e Analytical balance

Procedure:

o Preparation: Add an excess amount of solid 6-iododiosmin to a pre-weighed vial. The
excess is crucial to ensure that the solution reaches saturation.

e Solvent Addition: Add a known volume of the desired solvent to the vial.

» Equilibration: Seal the vial and place it on an orbital shaker or use a magnetic stirrer. Agitate
the mixture at a constant temperature for a predetermined period (e.g., 24-72 hours) to
ensure equilibrium is reached. Preliminary kinetic studies can determine the optimal
equilibration time.[6]

o Sample Collection and Filtration: Once equilibrium is achieved, allow the solution to stand
undisturbed for a short period to let the excess solid settle. Carefully draw a sample of the
supernatant using a syringe and filter it through a syringe filter to remove any undissolved
particles.
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« Dilution: Dilute the filtered sample with the solvent to a concentration within the analytical
instrument's linear range.

e Quantification: Analyze the diluted sample using a calibrated HPLC or UV-Vis
spectrophotometer to determine the concentration of dissolved 6-iododiosmin.

» Calculation: Calculate the solubility in mg/mL or other appropriate units based on the
measured concentration and the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of 6-
iododiosmin using the shake-flask method.
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Experimental workflow for solubility determination.
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Factors Influencing Solubility

The solubility of flavonoids like 6-iododiosmin is influenced by several factors:

Solvent Polarity: The principle of "like dissolves like" is generally applicable. The polarity of
the solvent relative to the solute plays a significant role.[7]

Temperature: For most solid solutes, solubility increases with temperature.[5]

pH: The solubility of flavonoids can be pH-dependent, particularly in aqueous solutions.[8]

Crystalline Structure: The solid-state properties of the compound, such as its crystal lattice
energy, can affect its solubility.

Conclusion

While comprehensive quantitative solubility data for 6-iododiosmin remains to be fully
elucidated, it is known to be soluble in DMSO to at least 1 mg/mL. For practical laboratory use,
DMSO is a suitable solvent for preparing stock solutions. The solubility characteristics of its
parent compound, diosmin, suggest that other polar aprotic solvents may also be effective. For
precise solubility determination in various solvent systems, the standardized shake-flask
method is recommended. Further research is warranted to establish a complete solubility
profile of 6-iododiosmin to support its broader application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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